Cas no 2228944-65-6 (2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228944-65-6
• MF: C₁₅H₂₁N₃O₅
• MW: 323.344343900681
• CID: 5879908
• PubChem ID: 165829525
• Update Time: 2025-05-19

2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropyl-2-methoxyacetic acid
• EN300-1887013
• 2-[1-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropyl]-2-methoxyacetic acid
• 2228944-65-6

• Inchi： 1S/C15H21N3O5/c1-14(2,3)23-13(21)18-12-16-7-9(8-17-12)15(5-6-15)10(22-4)11(19)20/h7-8,10H,5-6H2,1-4H3,(H,19,20)(H,16,17,18,21)
• InChI Key： FXCMROHIEXMBLP-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2=CN=C(NC(=O)OC(C)(C)C)N=C2)CC1

Computed Properties

• Exact Mass: 323.14812078g/mol
• Monoisotopic Mass: 323.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 111Ų

Additional information on 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropyl-2-methoxyacetic acid

Introduction to 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228944-65-6)

2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropyl-2-methoxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228944-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest for potential therapeutic applications.

The molecular structure of 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropyl-2-methoxyacetic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a cyclopropyl moiety, a pyrimidine ring system, and an amide group linked to a methoxyacetic acid moiety creates a complex and versatile scaffold. This structural complexity allows the compound to interact with biological targets in multiple ways, potentially enhancing its efficacy and selectivity in drug development.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The pyrimidine core is a well-known pharmacophore in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors. The incorporation of a tert-butoxy carbonylamino group into the pyrimidine ring enhances the stability of the molecule and provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

The cyclopropyl group is another critical feature of this compound, contributing to its binding affinity and selectivity. Cyclopropane rings are known to improve metabolic stability and bioavailability, making them valuable in drug design. Additionally, the methoxyacetic acid moiety introduces a polar functional group that can enhance solubility and interactions with biological targets. Together, these structural elements make 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropyl-2-methoxyacetic acid a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the potential of this compound as an inhibitor of various enzymes involved in disease pathways. For instance, research has demonstrated that derivatives of pyrimidine-based compounds can inhibit kinases and other enzymes implicated in cancer progression. The cyclopropyl group has been shown to enhance binding affinity to target proteins, while the amino group provides a site for covalent interactions or modifications that can improve drug delivery systems.

Moreover, the methoxyacetic acid moiety has been explored for its ability to enhance pharmacokinetic properties such as solubility and bioavailability. This functional group can also serve as a linker for conjugation with other molecules, allowing for the development of prodrugs or targeted delivery systems. Such modifications are crucial for optimizing drug efficacy and minimizing side effects.

In clinical research, compounds similar to 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropyl-2-methoxyacetic acid have shown promise in preclinical models. Studies have indicated that pyrimidine-based inhibitors can disrupt signaling pathways involved in tumor growth and metastasis. The cyclopropyl group's ability to enhance binding affinity suggests that this compound may be more effective than existing therapies at lower doses, reducing potential toxicity.

The tert-butoxy carbonylamino group further contributes to the stability and bioactivity of the molecule. This protective group ensures that the amine functionality remains available for interactions with biological targets while preventing unwanted side reactions during metabolic processing. Such stability is essential for maintaining drug efficacy throughout its administration period.

Advances in computational chemistry have also facilitated the design of novel derivatives of 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropyl-2-methoxyacetic acid based on structural optimization principles. By leveraging molecular modeling techniques, researchers can predict how different modifications will affect binding affinity, solubility, and other pharmacokinetic properties. This approach has led to the identification of several promising candidates for further preclinical evaluation.

The synthesis of CAS No. 2228944-65-6 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of each functional group—such as the pyrimidine ring system, cyclopropyl moiety, amide bond, and methoxyacetic acid—must be carefully planned to maintain structural integrity and biological activity. Recent improvements in synthetic methodologies have made it possible to produce this compound more efficiently, enabling larger-scale studies.

Future research directions may focus on exploring the therapeutic potential of this compound in additional disease models. For example, studies could investigate its effects on inflammatory pathways or neurodegenerative disorders where pyrimidine-based inhibitors have shown promise. Additionally, researchers may explore novel delivery systems that leverage the unique structural features of this molecule to improve drug targeting and efficacy.

In conclusion,CAS No 2228944 65 6, identified as 2 1 ( 2 { ( tert butoxy carbonylamino ) pyrimidin 5 yl ) cyclopropyl 2 methoxyacetic acid, represents an exciting area of research in pharmaceutical chemistry. Its complex molecular structure offers multiple opportunities for functionalization and optimization, making it a valuable tool for developing new therapeutics against various diseases.